
An In-depth Technical Guide on Chlorogenic
Acid (C16H18O9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clove 3

Cat. No.: B600507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of the chemical

structure, properties, and biological activities of Chlorogenic Acid (CGA), a phenolic compound

with the molecular formula C16H18O9. While the initial query referred to "Clove 3," extensive

research indicates that Chlorogenic Acid is a scientifically accurate and relevant compound

found in various plants, including cloves (Eugenia caryophyllata), that matches the provided

molecular formula. This document details its chemical and physical characteristics, involvement

in key signaling pathways, and standardized experimental protocols for its analysis.

Chemical Structure and Properties
Chlorogenic acid is an ester formed between caffeic acid and quinic acid. The most common

isomer is 3-O-caffeoylquinic acid. Its chemical identifiers and key properties are summarized

below.

Chemical Identifiers
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Identifier Value

IUPAC Name

(1S,3R,4R,5R)-3-{[(2E)-3-(3,4-

dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-

trihydroxycyclohexane-1-carboxylic acid

SMILES

C1--INVALID-LINK--

O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)O">C

@HO

InChI

InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-

4-13(20)25-12-7-16(24,15(22)23)6-

11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-

7H2,(H,22,23)/b4-2+/t11-,12-,14-,16+/m1/s1

Physicochemical Properties
Property Value

Molecular Formula C16H18O9

Molecular Weight 354.31 g/mol

Appearance White to off-white crystalline powder

Melting Point 205–209 °C

Solubility

Water: 40 mg/mL at 25 °C Ethanol: ~25 mg/mL

DMSO: ~25 mg/mL Very slightly soluble in ethyl

acetate Insoluble in chloroform, ether, and

benzene

pKa
Carboxylic acid group: ~3.33 Phenolic hydroxyl

groups: 8.5–9.5

Spectral Data
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Technique Key Features

UV-Vis λmax at approximately 330 nm.

FTIR

Broad band around 3400 cm⁻¹ (O-H stretching),

and characteristic peaks for C=O (carbonyl) and

C=C (aromatic) groups.

¹H NMR

Characteristic signals for aromatic protons of the

caffeoyl group and aliphatic protons of the quinic

acid moiety.

¹³C NMR
Resonances corresponding to the carbonyl,

aromatic, and aliphatic carbons of the molecule.

Mass Spectrometry

The molecular ion peak [M-H]⁻ is observed at

m/z 353. Fragmentation in MS/MS can help

distinguish between isomers.

Biological Activity and Signaling Pathways
Chlorogenic acid is renowned for its potent antioxidant and anti-inflammatory properties. It

modulates several crucial signaling pathways, with the Keap1-Nrf2 pathway being a primary

target for its cytoprotective effects.

Modulation of the Keap1-Nrf2 Signaling Pathway
Under homeostatic conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by

Keap1, which facilitates its degradation. Upon exposure to oxidative stress or electrophiles like

chlorogenic acid, Nrf2 is released from Keap1, translocates to the nucleus, and activates the

transcription of antioxidant and detoxifying enzymes by binding to the Antioxidant Response

Element (ARE).
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Chlorogenic Acid-Mediated Activation of the Nrf2 Pathway.

Experimental Protocols
Extraction and Isolation of Chlorogenic Acid from
Cloves
This protocol outlines a general procedure for the extraction and purification of chlorogenic acid

from clove buds.
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Dried Clove Buds

Grind to a fine powder

Maceration with 70% Ethanol

Filter to remove solid residue

Concentrate under vacuum
(Rotary Evaporator)

Liquid-Liquid Partition
(Ethyl Acetate vs. Water)

Collect Aqueous Phase

Column Chromatography
(e.g., Sephadex LH-20)

Analyze fractions by TLC/HPLC

Combine pure fractions

Evaporate solvent

Crystallize/Lyophilize
Pure Chlorogenic Acid
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To cite this document: BenchChem. [An In-depth Technical Guide on Chlorogenic Acid
(C16H18O9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600507#chemical-structure-and-properties-of-clove-
3-c16h18o9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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